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Compound of Interest

Compound Name:
4-(2-Methoxy-4-

methylphenoxy)piperidine

CAS No.: 883543-21-3

Cat. No.: B1627808

Get Quote

CAS Number: 883543-21-3 Classification: Advanced Pharmaceutical Intermediate (API

Building Block) Primary Application: Diacylglycerol Kinase Alpha (DGK

) Inhibitors; GPCR Ligand Synthesis[1]

Part 1: Executive Summary & Strategic Utility
4-(2-Methoxy-4-methylphenoxy)piperidine (CAS 883543-21-3) is a specialized heterocyclic

building block utilized in the synthesis of next-generation immunotherapeutics and central

nervous system (CNS) agents.[1] Unlike commodity intermediates, this compound serves as a

critical pharmacophore scaffold, introducing a Creosol-derived aryloxy moiety into larger drug

candidates.

Its primary strategic value lies in its role as a precursor for DGK

inhibitors, a novel class of drugs designed to reverse T-cell exhaustion in the tumor
microenvironment.[1] The 2-methoxy-4-methylphenoxy group provides specific steric and
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electronic properties that enhance ligand binding affinity compared to unsubstituted phenoxy
analogs.[1]

Key Technical Specifications
Property Specification

CAS Number 883543-21-3

Molecular Formula

C

H

NO

Molecular Weight 221.30 g/mol

Exact Mass 221.1416

Appearance
White to off-white crystalline solid or viscous oil

(free base)

Solubility
Soluble in DMSO, Methanol, DCM; Sparingly

soluble in water

pKa (Calculated) ~9.8 (Piperidine nitrogen)

LogP (Predicted) 2.4 - 2.8

Part 2: Chemical Architecture & Synthesis
Protocols[1]
Structural Logic
The molecule consists of a piperidine ring linked via an ether bridge to a 2-methoxy-4-

methylphenyl (creosol) ring.[1]

Piperidine Moiety: Provides basicity and solubility; serves as the "linker" to the core drug

scaffold (e.g., quinolone or urea).

Ether Linkage: Offers rotational freedom while maintaining a specific distance between the

basic nitrogen and the aromatic ring.[1]
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Creosol Ring: The methoxy group at the ortho position and methyl at the para position create

a unique electronic signature, often used to optimize metabolic stability (blocking para-

hydroxylation) and receptor selectivity.

Validated Synthesis Workflow
The synthesis typically employs a Mitsunobu Coupling or Nucleophilic Aromatic Substitution (S

Ar) strategy. The S

Ar route is preferred for scale-up due to atom economy, though it requires an activated
electrophile.[1]

Protocol A: S

Ar Strategy (Scalable)
Reagents: N-Boc-4-mesyloxypiperidine, 2-Methoxy-4-methylphenol (Creosol), Cs

CO

, DMF.[1]

Conditions: 80-100°C, 12-24 hours.[1]

Step-by-Step Methodology:

Activation: Dissolve N-Boc-4-hydroxypiperidine in DCM/TEA and treat with Methanesulfonyl

chloride (MsCl) at 0°C to generate the mesylate.

Coupling: In a separate vessel, dissolve 2-Methoxy-4-methylphenol (1.1 eq) in dry DMF. Add

Cesium Carbonate (2.0 eq) and stir for 30 min to generate the phenoxide anion.

Substitution: Add the mesylate solution dropwise to the phenoxide mixture. Heat to 90°C

under N

atmosphere. Monitor by TLC/LC-MS for disappearance of mesylate.

Workup: Quench with water, extract with EtOAc. Wash organic layer with 1N NaOH (to

remove unreacted phenol) and brine.
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Deprotection: Dissolve the intermediate in 1,4-Dioxane/HCl (4M) or DCM/TFA (1:1). Stir at

RT for 2 hours.

Isolation: Evaporate solvent. Basify with sat. NaHCO

and extract with DCM to obtain the free base (CAS 883543-21-3).[1]

Visualization: Synthesis Pathway
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Figure 1: Convergent synthesis route via mesylate displacement and acid deprotection.

Part 3: Applications in Drug Discovery[1][5]
Mechanism of Action: DGK Inhibition
Recent patent literature (WO2021105115A1) identifies CAS 883543-21-3 as a critical

intermediate for Diacylglycerol Kinase Alpha (DGK

) inhibitors.[1]

Target: DGK

phosphorylates Diacylglycerol (DAG) to Phosphatidic Acid (PA).

Immune Modulation: In T-cells, high DAG levels are essential for TCR signaling and

activation (via Ras/ERK pathways). Tumors upregulate DGK

to deplete DAG, inducing T-cell anergy (exhaustion).[1]

Role of CAS 883543-21-3: The piperidine nitrogen binds to the kinase hinge region or

solvent-exposed area, while the methoxy-methyl-phenoxy tail occupies a hydrophobic
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pocket, conferring selectivity over other DGK isoforms.[1]

Visualization: Pharmacophore Logic
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Figure 2: Pharmacophore mapping of the intermediate within the context of DGK

inhibition.[1]

Part 4: Quality & Analytical Standards
To ensure suitability for pharmaceutical research, the compound must meet rigorous purity

standards.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.bldpharm.com/products/45744-18-1.html
https://www.benchchem.com/product/b1627808/docs?utm_src=pdf-body-img#technical-monograph-4-2-methoxy-4-methylphenoxy-piperidine
https://www.bldpharm.com/products/45744-18-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Profile (Expected)
H NMR (400 MHz, CDCl

):

6.80 (d, 1H, Ar-H), 6.65 (s, 1H, Ar-H), 6.60 (d, 1H, Ar-H).

4.30 (m, 1H, O-CH-Piperidine).[1]

3.80 (s, 3H, O-CH

).

3.10 (m, 2H, Piperidine-H).

2.70 (m, 2H, Piperidine-H).

2.25 (s, 3H, Ar-CH

).

HPLC Purity: >98.0% (Area %).

Impurities to Monitor:

Residual Phenol: 2-Methoxy-4-methylphenol (Toxic, must be <0.1%).[1]

N-Boc Intermediate: Incomplete deprotection.

Part 5: Safety & Handling
Signal Word: WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][2][3]
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Handling Protocol:

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Ventilation: Handle within a certified chemical fume hood to avoid inhalation of dust or

aerosols.[1]

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of

the secondary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 45744-18-1|2-Hydroxybenzimidamide|BLD Pharm [bldpharm.com]

2. sodium lauryl sulfate, 151-21-3 [thegoodscentscompany.com]

3. 4-(2-Methoxyphenyl)piperidine | C12H17NO | CID 544738 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. molcore.com [molcore.com]

To cite this document: BenchChem. [Technical Monograph: 4-(2-Methoxy-4-
methylphenoxy)piperidine]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.bldpharm.com/products/45744-18-1.html
https://www.bldpharm.com/products/45744-18-1.html
https://www.benchchem.com/product/b1627808/docs?utm_src=pdf-body#technical-monograph-4-2-methoxy-4-methylphenoxy-piperidine
https://www.bldpharm.com/products/45744-18-1.html
https://www.bldpharm.com/products/45744-18-1.html
https://www.benchchem.com/product/b1627808/docs?utm_src=pdf-body#technical-monograph-4-2-methoxy-4-methylphenoxy-piperidine
https://www.bldpharm.com/products/45744-18-1.html
https://www.molcore.com/product/1220029-32-2
https://www.benchchem.com/product/b1627808?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/45744-18-1.html
https://www.thegoodscentscompany.com/data/rw1000091.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-Methoxyphenyl_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-Methoxyphenyl_piperidine
https://www.molcore.com/product/1220029-32-2
https://www.benchchem.com/product/b1627808/docs#technical-monograph-4-2-methoxy-4-methylphenoxy-piperidine
https://www.benchchem.com/product/b1627808/docs#technical-monograph-4-2-methoxy-4-methylphenoxy-piperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1627808/docs#technical-monograph-4-2-methoxy-4-
methylphenoxy-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1627808/docs#technical-monograph-4-2-methoxy-4-methylphenoxy-piperidine
https://www.benchchem.com/product/b1627808/docs#technical-monograph-4-2-methoxy-4-methylphenoxy-piperidine
https://www.benchchem.com/product/b1627808?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

